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Compound of Interest

Compound Name: Hmn 154

Cat. No.: B1673315 Get Quote

For Immediate Reference: HMN-154 is a benzenesulfonamide anticancer compound intended

for research use only. Due to its potential hazards, including possible harm if inhaled, ingested,

or absorbed through the skin, and its largely uninvestigated toxicological properties, it must be

handled and disposed of as hazardous chemical waste.[1] Adherence to federal, state, and

local regulations is mandatory.

This document provides essential safety and logistical information for the proper disposal of

HMN-154, a compound used in laboratory research. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals while

maintaining compliance with environmental regulations.

Chemical and Physical Properties of HMN-154
A clear understanding of the chemical's properties is fundamental to safe handling and

disposal.
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Property Value

Chemical Formula C₂₀H₁₈N₂O₃S[2][3][4][5]

Molecular Weight 366.43 g/mol [2][4]

Appearance Solid powder[5]

Solubility Soluble in DMSO[5]

Storage

Store at -20°C for long-term storage (months to

years) and at 0-4°C for short-term storage (days

to weeks).[5]

Immediate Safety and Handling Precautions
Prior to handling HMN-154 for any purpose, including disposal, the following personal

protective equipment (PPE) should be worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator, particularly in

poorly ventilated areas.[1]

Skin Protection: A lab coat or other protective clothing should be worn.

In case of exposure, follow these first-aid measures:

After Inhalation: Move the individual to fresh air.

After Skin Contact: Wash the affected area thoroughly with soap and water.[1]

After Eye Contact: Flush the eyes with water as a precaution.[1]

After Ingestion: Rinse the mouth with water. Never give anything by mouth to an

unconscious person.[1]
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Step-by-Step Disposal Procedure for HMN-154
The proper disposal of HMN-154 is critical to prevent environmental contamination and ensure

a safe laboratory environment. The following workflow outlines the necessary steps.

HMN-154 Disposal Workflow

Preparation

Containment

Storage & Disposal

1. Wear appropriate Personal
Protective Equipment (PPE).
(Gloves, Goggles, Lab Coat)

2. Segregate HMN-154 waste from
other laboratory waste streams.

3. Place solid HMN-154 waste in a
clearly labeled, sealed, and

leak-proof hazardous waste container.

4. For solutions in DMSO, collect in a
separate, labeled, and sealed

waste container for flammable liquids.

5. Store the waste container in a
designated hazardous waste

accumulation area.

6. Arrange for pickup and disposal
by a licensed hazardous
waste disposal company.

7. Maintain detailed records of
disposal activities as required

by institutional and regulatory policies.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HMN-154.

Important Considerations:

Do not dispose of HMN-154 down the drain or in regular trash.[1]

Empty Containers: Empty containers that held HMN-154 should also be treated as

hazardous waste and disposed of accordingly.

Spills: In the event of a spill, avoid breathing vapors or dust. Absorb the spill with an inert

material and place it in a suitable, closed container for disposal.[1]
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of HMN-154, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific safety and disposal protocols in conjunction with this

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

